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Compound of Interest

Compound Name: Dimethyl Chlorothiophosphate-D6

Cat. No.: B13432911

Get Quote

Executive Summary
Dimethyl Chlorothiophosphate-D6 (CAS: 19262-97-6) is a high-value deuterated

organophosphorus intermediate used primarily as a derivatizing agent and internal standard in

metabolic profiling and forensic toxicology.[1] Its structural integrity is governed by the lability of

the thiophosphoryl chloride bond (P-Cl), which renders the compound highly susceptible to

hydrolytic degradation and thermal decomposition.

This guide provides a self-validating framework for the storage and handling of Dimethyl
Chlorothiophosphate-D6, prioritizing the preservation of isotopic enrichment (>99 atom % D)

and chemical purity.

Part 1: Chemical Identity & Structural Dynamics
Understanding the physicochemical properties of the molecule is the first step in designing a

robust storage protocol. The deuterated methyl groups (

) provide kinetic stability against C-H bond cleavage (Kinetic Isotope Effect), but they do not
protect the P-Cl bond from nucleophilic attack.
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Table 1: Physicochemical Profile
Property Specification Critical Note

Chemical Name
Dimethyl Chlorothiophosphate-

D6

Synonyms: O,O-Dimethyl

phosphorochloridothioate-d6

CAS Number 19262-97-6 (D6-specific) Parent CAS: 2524-03-0

Formula
(Labeled:

)

MW: ~166.59 g/mol

Appearance
Clear, colorless to light amber

liquid

Darkening indicates

decomposition

Boiling Point 66–67 °C at 16 mmHg (Parent)
Volatile; risk of loss if not

sealed

Reactivity High Moisture Sensitivity Hydrolyzes to release HCl gas

Part 2: Mechanisms of Degradation
The stability of Dimethyl Chlorothiophosphate-D6 is compromised by two primary vectors:

Hydrolysis and Thermal Decomposition.

Hydrolytic Degradation (The Primary Threat)
The phosphorus-chlorine (P-Cl) bond is an electrophilic center. Upon exposure to atmospheric

moisture, water acts as a nucleophile, attacking the phosphorus atom. This reaction is

autocatalytic: the byproduct, Hydrochloric Acid (HCl), can further catalyze degradation and

corrode storage vessels.

Mechanism:

Nucleophilic Attack: Water attacks the P atom.

Elimination: Chloride is expelled as HCl.

Product Formation:O,O-Dimethyl thiophosphoric acid-d6 is formed (useless for

derivatization).
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Thermal Instability
While stable at ambient temperatures under inert conditions, organophosphorus chlorides

exhibit autocatalytic decomposition at elevated temperatures (>120°C).[2] However, even minor

thermal fluctuations during storage can increase internal pressure due to volatile impurities,

risking septum failure.

Visualization: Hydrolytic Degradation Pathway
The following diagram illustrates the irreversible breakdown of the compound upon moisture

exposure.
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Figure 1: Mechanism of hydrolytic degradation triggered by moisture ingress.

Part 3: Optimal Storage Protocols
To maximize shelf-life (typically 1–2 years), a "Defense-in-Depth" storage strategy is required.

This protocol relies on redundant barriers against moisture and heat.

The "Golden Standard" Storage Workflow
1. Temperature Control:

Recommendation: Store at -20°C (± 5°C).
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Causality: Low temperature kinetically inhibits hydrolysis and reduces the vapor pressure of

the compound, preventing loss through the septum.

2. Atmospheric Control:

Requirement: Headspace must be purged with Dry Argon or Nitrogen.

Causality: Argon is heavier than air and provides a superior blanket against moisture ingress

compared to Nitrogen.

3. Container Specifications:

Primary: Amber glass vial (Class 1 borosilicate) to prevent photodegradation.

Closure: Teflon (PTFE)-lined screw cap. Avoid rubber septa for long-term storage as sulfur

compounds can leach plasticizers or degrade the rubber.

Secondary: Sealed desiccator or a secondary jar containing activated molecular sieves or

Drierite™.

Visualization: Storage Lifecycle
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Figure 2: Lifecycle management from receipt to long-term storage.

Part 4: Handling & Re-qualification
Handling Procedures

Condensation Risk: Never open a cold vial immediately. Allow the vial to equilibrate to room

temperature in a desiccator. Opening a cold vial condenses atmospheric moisture directly

into the reagent, initiating immediate hydrolysis.
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PPE: Wear chemical-resistant gloves (Nitrile or Neoprene), safety goggles, and a lab coat.

Handle strictly within a chemical fume hood due to the stench and toxicity.

Quality Assurance (Self-Validation)
Before using the reagent for critical assays, validate its purity.

Visual Check: The liquid should be clear.[3] Precipitates or cloudiness indicate hydrolysis

products (acids).

NMR Validation (

NMR):

Method: Dissolve a small aliquot in dry

.

Expectation: A single sharp peak corresponds to the P-Cl species.

Failure Mode: Appearance of new upfield peaks indicates formation of the free acid or

anhydride.

Acidity Test: Dissolve a drop in water and test with pH paper. Immediate strong red (pH < 2)

is normal (HCl release), but if the bulk liquid is acidic before water addition, it has degraded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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